Cas no 2228476-60-4 (O-2-(pyridin-2-yl)propylhydroxylamine)

• Product Name: O-2-(pyridin-2-yl)propylhydroxylamine
• CAS No: 2228476-60-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6194511
• PubChem ID: 165673586
• Update Time: 2025-10-30

O-2-(pyridin-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(pyridin-2-yl)propylhydroxylamine
• EN300-1832447
• O-[2-(pyridin-2-yl)propyl]hydroxylamine
• 2228476-60-4

• Inchi： 1S/C8H12N2O/c1-7(6-11-9)8-4-2-3-5-10-8/h2-5,7H,6,9H2,1H3
• InChI Key： TUXBPJAEEPTHLG-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(pyridin-2-yl)propylhydroxylamine

O-2-(Pyridin-2-yl)Propylhydroxylamine: A Comprehensive Overview

O-2-(Pyridin-2-yl)propylhydroxylamine, with the CAS number 2228476-60-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as OPPH, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, catalysis, and advanced materials synthesis, making it a focal point for researchers worldwide.

The chemical structure of O-2-(Pyridin-2-yl)propylhydroxylamine consists of a pyridine ring attached to a propyl group, which is further connected to a hydroxylamine moiety. This arrangement imparts the compound with both aromatic and amine functionalities, enabling it to participate in diverse chemical reactions. The pyridine ring, being electron-deficient, facilitates interactions with nucleophiles, while the hydroxylamine group introduces redox properties that are valuable in catalytic processes.

Recent advancements in synthetic methodologies have led to more efficient routes for the preparation of O-2-(Pyridin-2-yl)propylhydroxylamine. Researchers have employed various strategies, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions, to synthesize this compound in high yields. These methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks.

In terms of applications, O-2-(Pyridin-2-yl)propylhydroxylamine has shown promise in the field of drug discovery. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors, which are crucial in treating diseases such as cancer and neurodegenerative disorders. Additionally, its redox properties render it suitable for use as a reducing agent in organic synthesis, where it can facilitate the formation of complex molecular architectures.

The versatility of O-2-(Pyridin-2-yl)propylhydroxylamine extends to materials science as well. Recent studies have explored its use as a precursor for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage and separation applications. The incorporation of OPPH into such frameworks enhances their functionality by introducing additional binding sites for metal ions.

The structural uniqueness of O-2-(Pyridin-2-yl)propylhydroxylamine also contributes to its role in catalysis. Its ability to stabilize transition metal centers through both π-interactions and nitrogen-based coordination makes it an effective ligand in homogeneous catalysis. For instance, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high activity and selectivity under mild conditions.

In conclusion, O-2-(Pyridin-2-yl)propylhydroxylamine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.